Cas no 1228-77-9 (1,5-Naphthalenedione,2-acetyl-4,7,8-trihydroxy-6-methoxy-3-methyl-)

• Product Name: 1,5-Naphthalenedione,2-acetyl-4,7,8-trihydroxy-6-methoxy-3-methyl-
• CAS No: 1228-77-9
• MF: C₁₄H₁₂O₇
• MW: 292.240884780884
• CID: 161434
• PubChem ID: 71434853
• Update Time: 2025-04-19

1,5-Naphthalenedione,2-acetyl-4,7,8-trihydroxy-6-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedione,2-acetyl-4,7,8-trihydroxy-6-methoxy-3-methyl-
• Cordeauxion
• 2-Acetyl-4,7,8-trihydroxy-6-methoxy-3-methyl-1,5-naphthalenedione
• 1228-77-9
• DTXSID601168235

• Inchi： 1S/C14H12O7/c1-4-6(5(2)15)10(17)8-7(9(4)16)12(19)14(21-3)13(20)11(8)18/h16-17,19H,1-3H3
• InChI Key： TUJOGQJERCFCGS-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C(C)=O)C(=C2C(C(C(=C(C2=1)O)OC)=O)=O)O

Computed Properties

• Exact Mass: 292.05826
• Monoisotopic Mass: 292.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 121.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids